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Compound of Interest

Compound Name: Codeine phosphate sesquihydrate

Cat. No.: B1624039 Get Quote

Essential guidelines for the safe and compliant disposal of a DEA-regulated substance,

ensuring the protection of personnel and the environment.

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of controlled substances like codeine phosphate sesquihydrate is a critical

component of laboratory safety and regulatory compliance. As a Schedule II controlled

substance regulated by the Drug Enforcement Administration (DEA), specific procedures must

be followed to prevent diversion and environmental contamination. This guide provides a

comprehensive overview of the necessary steps and considerations for its disposal.

The primary principle governing the disposal of controlled substances is that they must be

rendered "non-retrievable."[1][2][3][4] This means the substance must be permanently and

irreversibly altered in its physical or chemical state, making it unusable for all practical

purposes.[3][4] The DEA does not mandate specific destruction methods but focuses on this

end result.[2][5]

Disposal Pathways for Codeine Phosphate
Sesquihydrate
There are two main DEA-compliant pathways for the disposal of codeine phosphate
sesquihydrate from a laboratory setting: transfer to a reverse distributor and on-site

destruction. It is crucial to note that flushing controlled substances down the drain is strongly
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discouraged by the Environmental Protection Agency (EPA) and is not a compliant method for

DEA registrants.[5]

1. Transfer to a DEA-Registered Reverse Distributor:

This is the most common and recommended method for laboratories. A reverse distributor is an

entity registered with the DEA to handle and dispose of controlled substances.

Procedure:

Contact a DEA-registered reverse distributor to arrange for the pickup and disposal of the

codeine phosphate sesquihydrate.

For Schedule II substances like codeine, the transfer must be documented using DEA

Form 222.

Maintain meticulous records of the transfer, including the completed DEA Form 222, for a

minimum of two years.[6]

2. On-Site Destruction:

While permissible, on-site destruction is a more complex process that requires strict adherence

to DEA regulations to render the substance non-retrievable.

Procedure:

The destruction process must be witnessed by at least two authorized employees of the

registrant.

A DEA Form 41, "Registrants Inventory of Drugs Surrendered," must be completed to

document the destruction. This form must be kept on file for at least two years.[6]

The chosen method must permanently alter the chemical or physical state of the codeine
phosphate sesquihydrate.

Quantitative Data and Regulatory Requirements
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Specific quantitative limits for the disposal of controlled substances are not defined by the DEA.

The focus remains on the "non-retrievable" standard. The following table summarizes the key

procedural and regulatory requirements for the disposal of codeine phosphate
sesquihydrate.

Disposal
Method

Key
Requirements

DEA Form
Witness
Requirement

Record
Keeping

Reverse

Distributor

Transfer to a

DEA-registered

reverse

distributor.

DEA Form 222

(for transfer)

Not applicable

for transfer
Minimum 2 years

On-Site

Destruction

Must render the

substance "non-

retrievable."

DEA Form 41

(for destruction)

Yes, two

authorized

individuals

Minimum 2 years

Experimental Protocol for On-Site Destruction
(General Guidance)
While the DEA does not specify destruction methods, understanding the chemical properties of

codeine phosphate can inform potential on-site procedures. Codeine phosphate's stability is

pH-dependent, and it is susceptible to degradation under acidic, basic, and oxidative

conditions.[7][8][9] Any on-site destruction protocol must be developed in consultation with the

institution's Environmental Health and Safety (EHS) department and must comply with all

federal, state, and local regulations.

A general approach for chemical degradation could involve:

Consultation and Approval: Before proceeding, the proposed chemical degradation method

must be reviewed and approved by the institution's EHS and must be in compliance with

DEA regulations.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

goggles, and gloves.

Dissolution: Dissolve the codeine phosphate sesquihydrate in a suitable solvent.
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Chemical Degradation: Introduce a chemical agent to degrade the codeine molecule. This

could involve strong acids, bases, or oxidizing agents, depending on the approved protocol.

The reaction should be carried out in a controlled environment, such as a fume hood.

Verification: Ideally, the completion of the degradation process should be verified using an

appropriate analytical method, such as High-Performance Liquid Chromatography (HPLC),

to confirm the absence of the parent compound.[8][10]

Waste Disposal: The resulting solution must be disposed of as hazardous waste in

accordance with EPA and local regulations.

Documentation: The entire process, including the quantities of substances used and the

names of the two witnesses, must be meticulously documented on DEA Form 41.

Logical Workflow for Disposal Decisions
The following diagram illustrates the decision-making process for the proper disposal of

codeine phosphate sesquihydrate in a research setting.
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Disposal Workflow for Codeine Phosphate Sesquihydrate

Unwanted Codeine Phosphate Sesquihydrate
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Complete DEA Form 222
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1624039?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1624039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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